![molecular formula C7H10O3 B054851 Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate CAS No. 116949-59-8](/img/structure/B54851.png)
Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate
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Overview
Description
Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate, also known as MACC, is a cyclic ester that has gained significant interest in scientific research due to its unique structure and potential applications.
Mechanism of Action
The mechanism of action of Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate is not fully understood, but it is believed to act as a nucleophile in various reactions. This compound has been shown to react with various electrophiles, including aldehydes and ketones, through a cyclopropane ring-opening reaction.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of tumor cell growth and the suppression of viral replication. This compound has also been shown to have anti-inflammatory properties and to regulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate has several advantages for lab experiments, including its ease of synthesis and its potential as a chiral building block. However, this compound is also highly reactive and can be difficult to handle, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate, including the investigation of its potential as a therapeutic agent for various diseases, the development of new synthetic methods for this compound, and the exploration of its potential as a catalyst in organic reactions. Further research is also needed to fully understand the mechanism of action of this compound and its effects on biological systems.
Conclusion:
In conclusion, this compound is a cyclic ester that has shown significant potential in various scientific research applications. Its unique structure and potential applications make it an interesting area of study for researchers in the fields of organic chemistry, biochemistry, and pharmacology. Further research is needed to fully understand the potential of this compound and its role in various biological systems.
Synthesis Methods
Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate can be synthesized through a variety of methods, including the reaction of cyclopropanecarboxylic acid with acetic anhydride in the presence of a catalyst. Another method involves the reaction of cyclopropanecarboxylic acid with methanol and acetic anhydride in the presence of a catalyst. The resulting product is a colorless liquid that can be purified through distillation.
Scientific Research Applications
Methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate has shown potential in various scientific research applications, including as a chiral building block in organic synthesis, as a ligand in asymmetric catalysis, and as a precursor for the synthesis of biologically active compounds. This compound has also been investigated for its potential antitumor and antiviral properties.
properties
CAS RN |
116949-59-8 |
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Molecular Formula |
C7H10O3 |
Molecular Weight |
142.15 g/mol |
IUPAC Name |
methyl (1R,2R)-2-acetylcyclopropane-1-carboxylate |
InChI |
InChI=1S/C7H10O3/c1-4(8)5-3-6(5)7(9)10-2/h5-6H,3H2,1-2H3/t5-,6+/m0/s1 |
InChI Key |
MSCQZOISCXMNDV-NTSWFWBYSA-N |
Isomeric SMILES |
CC(=O)[C@@H]1C[C@H]1C(=O)OC |
SMILES |
CC(=O)C1CC1C(=O)OC |
Canonical SMILES |
CC(=O)C1CC1C(=O)OC |
synonyms |
Cyclopropanecarboxylic acid, 2-acetyl-, methyl ester, (1R-trans)- (9CI) |
Origin of Product |
United States |
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